Cas no 17182-60-4 (4(1H)-Quinolinone,1-methyl-2-phenyl-)

• Product Name: 4(1H)-Quinolinone,1-methyl-2-phenyl-
• CAS No: 17182-60-4
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 162866
• PubChem ID: 776143
• Update Time: 2025-04-19

4(1H)-Quinolinone,1-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinolinone,1-methyl-2-phenyl-
• 1-methyl-2-phenylquinolin-4-one
• AG-690/36831010
• AB00086152-01
• AFKNCQDBTBDPOQ-UHFFFAOYSA-
• N-methyl-2-phenylquinolin-4-one
• SMR000111255
• 17182-60-4
• BDBM50044965
• Oprea1_072190
• DTXSID50169171
• CHEMBL277048
• SCHEMBL9386193
• Cambridge id 5471783
• CCG-202819
• MLS000106879
• 1-Methyl-2-phenyl-1H-quinolin-4-one
• 1-methyl-2-phenylquinolin-4(1h)-one
• 4(1H)-Quinolinone, 1-methyl-2-phenyl-
• AKOS021643824
• 1-Methyl-2-phenyl-4(1H)-quinolinone
• Oprea1_817692
• InChI=1/C16H13NO/c1-17-14-10-6-5-9-13(14)16(18)11-15(17)12-7-3-2-4-8-12/h2-11H,1H3
• HMS2503K09

• Inchi： 1S/C16H13NO/c1-17-14-10-6-5-9-13(14)16(18)11-15(17)12-7-3-2-4-8-12/h2-11H,1H3
• InChI Key： AFKNCQDBTBDPOQ-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CC=CC=2)N(C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 306.934
• Monoisotopic Mass: 306.934
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 379.4°C at 760 mmHg
• Flash Point: 148°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines
• Natural Products and Extracts Plant Extracts Plant based Spiranthera odoratissima